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Compound of Interest

Compound Name: 9-Amino-1-nonanol

Cat. No.: B1319706

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 9-Amino-1-nonanol. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Amino-1-nonanol is a chemical that requires careful handling due to its potential hazards. It
is known to cause serious eye irritation and may cause skin burns.[1] It is also harmful to
aguatic life with long-lasting effects.[2]

Quantitative Data Summary:

Property Value Source
Molecular Formula C9H21NO [11[3]
Molecular Weight 159.27 g/mol [3]
Melting Point -8to -6 °C [2]
Boiling Point 215 °C [2]
Flash Point 98 °C [4]
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Recommended Personal Protective Equipment:

Protection Type

Specification

Rationale

Standard
Compliance

Eye and Face

Protection

Safety glasses with
side-shields or
chemical safety
goggles. A face shield
may be necessary
when there is a
significant splash

hazard.

To protect against
splashes that can
cause serious eye
irritation.[2][5]

Conforming to EN166
(EU) or NIOSH (US)

approved standards.

[2]4]

Skin Protection

Chemical-resistant
gloves (e.g., nitrile,
neoprene). A lab coat
or other protective

clothing is required.

To prevent skin
contact which can
lead to irritation or
burns.[6]

Consult glove
manufacturer's
compatibility charts for
specific breakthrough

times.

Respiratory Protection

Use in a well-
ventilated area or
under a chemical
fume hood. If
exposure limits are
exceeded, use a full-

face respirator.

To avoid inhalation of

vapors or mists.[2][7]

[8]

NIOSH or European
Standard EN 149

approved respirator.[6]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

Ensure a chemical fume hood is operational.

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.

Verify that an eyewash station and safety shower are readily accessible.
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2. Handling:

e Conduct all manipulations of 9-Amino-1-nonanol within a chemical fume hood to ensure
adequate ventilation.[2][6]

» Avoid breathing vapors, mist, or gas.[2]

e Avoid contact with skin and eyes.[2]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][5]
o Keep the container tightly closed when not in use.

3. Storage:

o Store in a cool, dry, and well-ventilated place.[6]

o Keep containers tightly closed.[5]

o Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan

Proper disposal of 9-Amino-1-nonanol and any contaminated materials is critical to prevent
environmental harm and comply with regulations.

Waste Collection and Labeling:

» All waste containing 9-Amino-1-nonanol must be treated as hazardous waste.[2]
o Collect waste in a clearly labeled, sealed, and appropriate container.

e The label should include the chemical name and applicable hazard warnings.
Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant.[2]

» Do not allow the product to enter drains or the environment.[2]
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» Handle uncleaned containers as you would the product itself.

» Consult your institution's environmental health and safety office for specific guidance on
chemical waste disposal.

Emergency Procedures

Spill Response:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.[2][5]

For larger spills, follow your institution's emergency spill response protocol.
First Aid Measures:

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][5]

« If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call
a physician immediately.

e If inhaled: Move the person to fresh air. Call a physician.

« If swallowed: Make the victim drink water (two glasses at most). Avoid vomiting. Call a
physician immediately.

Chemical Handling Workflow
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Workflow for Handling 9-Amino-1-nonanol
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Caption: Workflow for handling 9-Amino-1-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 9-
Amino-1-nonanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319706#personal-protective-equipment-for-
handling-9-amino-1-nonanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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